Cas no 2137510-12-2 (tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate
• CAS No: 2137510-12-2
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 6350353
• PubChem ID: 165498543
• Update Time: 2025-06-07

tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137510-12-2
• EN300-1162008
• tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate

• Inchi： 1S/C15H25N3O4/c1-15(2,3)22-14(20)17-12-6-5-10(19)7-13(12)18-9-11(21-4)8-16-18/h8-10,12-13,19H,5-7H2,1-4H3,(H,17,20)
• InChI Key： XNTVJDWNPVYUKE-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C=C(C=N1)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.6Ų

Additional information on tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate

Professional Introduction to Compound with CAS No. 2137510-12-2 and Product Name: Tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate

The compound with the CAS number 2137510-12-2 and the product name Tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of functional groups such as hydroxyl and methoxy, along with the cyclohexyl and carbamate moieties, contributes to its unique chemical properties and reactivity, making it a subject of extensive research in synthetic organic chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The 4-methoxy-1H-pyrazol-1-yl moiety in the compound's structure is particularly noteworthy, as pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of this moiety with a cyclohexyl ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. This combination has led to promising results in preclinical studies, where the compound has demonstrated efficacy in inhibiting specific enzymatic targets associated with various diseases.

The tert-butyl carbamate group at the nitrogen position serves multiple purposes in the compound's molecular architecture. It not only stabilizes the molecule by providing a bulky substituent but also influences its pharmacokinetic profile. The tert-butyl group is known to increase lipophilicity, which can improve membrane permeability and cellular uptake. This feature is particularly advantageous in developing drugs that require efficient penetration across biological barriers. Additionally, carbamate functionalities are often employed in drug design due to their ability to form hydrogen bonds, enhancing interactions with biological targets.

In the context of current research, the synthesis of Tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate exemplifies the cutting-edge techniques employed in modern organic synthesis. The use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of complex molecular frameworks. These reactions are highly favored in pharmaceutical synthesis due to their selectivity and mild reaction conditions. Furthermore, advances in computational chemistry have allowed researchers to predict and optimize the properties of such compounds before experimental synthesis, significantly reducing time and resources.

The hydroxyl group at the 4-position of the pyrazole ring adds another layer of functionality to the compound. Hydroxyl-containing molecules are known for their ability to engage in multiple types of intermolecular interactions, including hydrogen bonding and hydrophobic interactions. This versatility makes them valuable scaffolds for designing molecules with enhanced binding affinity to biological targets. In particular, hydroxyl groups have been shown to improve solubility and metabolic stability, which are crucial for a drug's overall efficacy and safety profile.

Recent publications have explored the potential of this compound as a lead molecule for developing novel therapeutics. In vitro studies have indicated that it exhibits inhibitory activity against certain kinases implicated in cancer progression. The cyclohexyl ring, which is part of the 4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl portion of the molecule, contributes to its steric bulk, which can be tailored to optimize binding interactions with protein targets. This steric influence is particularly important in designing molecules that need to fit into specific binding pockets within enzymes or receptors.

The methoxy group on the pyrazole ring further modulates the electronic properties of the molecule. Methoxy-substituted heterocycles often exhibit enhanced metabolic stability due to their resistance to oxidative degradation by cytochrome P450 enzymes. This characteristic is highly desirable in drug development, as it reduces the likelihood of rapid clearance from the body and prolongs the therapeutic effect. Additionally, methoxy groups can participate in hydrogen bonding networks, contributing to improved binding affinity and selectivity.

From a synthetic chemistry perspective, Tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate represents an excellent example of how functional group interplay can lead to innovative molecular architectures. The combination of hydroxyl, methoxy, cyclohexyl, and carbamate functionalities creates a molecule with multiple points of interaction with biological systems. This complexity allows for fine-tuning of pharmacological properties through structural modifications, making it a versatile scaffold for further derivatization.

In conclusion, this compound exemplifies the forefront of pharmaceutical research, where intricate molecular design leads to novel therapeutic agents. Its unique structure combining various functional groups has positioned it as a promising candidate for further development into a new generation of drugs. As research continues to uncover new applications for such molecules, compounds like Tert-butyl N-[4-hydroxy-2-(4-methoxy-1H-pyrazol-1-yl)cyclohexyl]carbamate will play a pivotal role in addressing unmet medical needs across various therapeutic areas.